![molecular formula C20H18N6O2 B2991890 N-benzyl-2-(7-oxo-3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide CAS No. 863019-19-6](/img/structure/B2991890.png)
N-benzyl-2-(7-oxo-3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide
Description
N-benzyl-2-(7-oxo-3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C20H18N6O2 and its molecular weight is 374.404. The purity is usually 95%.
BenchChem offers high-quality N-benzyl-2-(7-oxo-3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-benzyl-2-(7-oxo-3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Machine Learning in Scientific Discovery
The compound MLS000419331 has potential applications in the field of machine learning (ML) for scientific discovery. ML techniques can be applied to analyze complex datasets generated in experiments involving MLS000419331 to identify patterns and insights that are not immediately apparent. This can lead to new hypotheses and accelerate the pace of scientific discovery .
Computational Biochemistry
In computational biochemistry, MLS000419331 can be used to simulate biochemical reactions. By understanding the interactions at the molecular level, researchers can predict the behavior of this compound in various biological systems, which is crucial for drug design and discovery .
Organic Synthesis
The benzylic position of MLS000419331 makes it a candidate for various organic synthesis reactions. It can undergo free radical reactions, nucleophilic substitutions, and serve as a building block for more complex organic compounds .
Heterocyclic Chemistry
MLS000419331’s structure contains a triazolopyrimidine moiety, which is of interest in heterocyclic chemistry. This compound can be used to synthesize novel heterocyclic compounds with potential pharmacological activities .
Materials Science
The triazolo[4,5-d]pyrimidin-6(7H)-yl) moiety in MLS000419331 suggests its use in materials science, particularly in the development of new materials with unique electronic or photonic properties .
Data Analysis and Security
In the realm of data analysis and security, MLS000419331 could be used in research focusing on the protection of data integrity in scientific experiments. Ensuring the accuracy and security of data is paramount, and MLS000419331 could play a role in the development of new protocols or software for this purpose .
Policy Research in Artificial Intelligence
MLS000419331 may be used in policy research related to artificial intelligence (AI). As AI technologies advance, understanding the implications of AI on society and formulating appropriate policies will be essential. Research involving MLS000419331 could contribute to this field by providing insights into the ethical and practical considerations of AI in scientific research .
Research Data Science Education
Finally, MLS000419331 could be part of educational initiatives in research data science. By incorporating this compound into case studies or practical exercises, students can learn about the complexities of managing and analyzing scientific data, which is a critical skill in today’s data-driven research environment .
properties
IUPAC Name |
N-benzyl-2-[3-(4-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N6O2/c1-14-7-9-16(10-8-14)26-19-18(23-24-26)20(28)25(13-22-19)12-17(27)21-11-15-5-3-2-4-6-15/h2-10,13H,11-12H2,1H3,(H,21,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVMCWQAASILQEK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(C(=O)N(C=N3)CC(=O)NCC4=CC=CC=C4)N=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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